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Compound of Interest

Compound Name: 2-Chloroquinoline-7-carbaldehyde
CAS No.: 863549-06-8
Cat. No.: B3159636
Get Quote
. J

As a preferred partner in laboratory safety and chemical handling, we recognize that true
operational excellence requires more than just providing high-quality reagents; it requires
providing the logistical and safety frameworks necessary to handle them responsibly.

The following technical guide provides a comprehensive, causality-driven standard operating
procedure (SOP) for the handling, segregation, and disposal of 2-Chloroquinoline-7-
carbaldehyde. This guide is designed for researchers and drug development professionals to
ensure regulatory compliance, environmental stewardship, and laboratory safety.

Chemical Profile & Mechanistic Hazard Assessment

2-Chloroquinoline-7-carbaldehyde is a halogenated heterocyclic building block frequently
utilized in the synthesis of pharmacophores. To safely manage its lifecycle in the laboratory,
one must first understand the chemical properties that dictate its hazard profile[1].

Table 1: Quantitative Data & Hazard Profile
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Parameter Specification Source
Chemical Name 2-Chloroquinoline-7- 1]
carbaldehyde
CAS Number 863549-06-8 [1]
Molecular Formula C10H6CINO [1]
Molecular Weight 191.61 g/mol [1]
GHS Hazard Codes H302, H315, H319, H335 [2]
Waste Classification Halogenated Organic Waste [3]

Causality of Hazards

Electrophilic Reactivity (H315, H319, H335): The C7-carbaldehyde group is highly
electrophilic. Upon contact with biological tissues, it can react with nucleophilic sites (such as
primary amines in proteins), leading to cross-linking and cellular irritation. This necessitates
strict mucosal and respiratory protection[2].

Environmental Persistence: The C2-chloro substitution on the quinoline ring renders the
compound highly resistant to standard biological degradation. If disposed of improperly, it
poses a severe risk of bioaccumulation[4].

Operational Handling Protocol

Every protocol must be a self-validating system. By verifying environmental controls before

handling, you eliminate the variable of unexpected exposure.

Step-by-Step Handling Methodology:

Pre-Operation Verification: Ensure the chemical fume hood is operational with a verified face
velocity of 80—100 FPM. Causality: 2-Chloroquinoline-7-carbaldehyde is a fine powder;
adequate airflow prevents the inhalation of aerosolized particulates (H335)[2].

PPE Donning: Equip a flame-resistant lab coat, ANSI Z87.1 safety goggles, and double-
layered nitrile gloves. Causality: Nitrile provides superior chemical resistance against
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incidental contact with halogenated organics compared to latex, mitigating the risk of skin
irritation (H315)[3].

o Material Transfer: Use a grounded, anti-static micro-spatula for weighing. Causality: Static
charge can cause the dry powder to repel and aerosolize. Grounding the tool ensures the
material remains contained within the weighing boat.

e Solubilization: When dissolving the compound in organic solvents (e.g., Dichloromethane or
DMSO), add the solvent slowly down the side of the vial. Causality: Rapid addition can
displace vapor rapidly, pushing contaminated aerosols out of the primary containment zone.

Waste Segregation & Disposal Methodology

The disposal of 2-Chloroquinoline-7-carbaldehyde is governed by its classification as a
Halogenated Organic Waste. It must never be mixed with general non-halogenated organic
solvents[3].

Causality of Segregation

Halogenated wastes require specialized high-temperature incineration (>1000°C). Lower
temperature combustion of chlorinated rings can lead to the condensation of aromatic moieties,
forming highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)[4].
Furthermore, the exhaust gas must undergo caustic scrubbing to neutralize the hydrogen
chloride (HCI) gas generated during combustion[4].

Step-by-Step Disposal Protocol:

o Primary Waste Characterization: Identify all liquid solutions, contaminated solids (pipette tips,
weighing paper), and empty vials associated with the chemical as "Halogenated Organic
Waste"[5].

o Container Selection: Utilize High-Density Polyethylene (HDPE) or borosilicate glass
containers for waste collection. Causality: Halogenated compounds and their associated
solvents can degrade low-density plastics (like LDPE or polystyrene) over time, leading to
secondary leaks[3].

e Liquid Waste Segregation:
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o Pour liquid waste into a dedicated "Halogenated Waste" carboy.

o Self-Validation Check: If the compound was dissolved in a non-halogenated solvent (e.qg.,
Ethanol), check the halogen content. If the total halogenated content of the mixture
exceeds 5%, the entire volume must be treated as halogenated waste[6].

o Labeling: Immediately affix a hazardous waste tag. Explicitly list "2-Chloroquinoline-7-
carbaldehyde (CAS 863549-06-8)" and mark the primary hazard as "Toxic/Irritant"[2].

o Storage & Final Transfer: Store the sealed waste container in a secondary containment tray
within a vented flammable/corrosive storage cabinet. Transfer the waste to your institutional
Environmental Health and Safety (EHS) team for high-temperature rotary kiln incineration[4].

Spill Response & Decontamination

In the event of a spill, immediate containment is required to prevent environmental release and
personnel exposure.

 |solation & Containment: Evacuate the immediate area. If the spill is a dry powder, gently
cover it with damp sand or a universal absorbent pad. Causality: Dampening the solid
prevents the generation of airborne dust, directly mitigating inhalation risks[5].

¢ Mechanical Collection: Use a non-sparking brush and dustpan to collect the absorbed
material. Transfer it into a wide-mouth HDPE hazardous waste container.

o Chemical Decontamination: Wash the affected surface with a mild alkaline detergent
solution. Causality: An alkaline environment helps neutralize any residual acidic byproducts
and facilitates the dissolution of the organic residue. Collect all rinsate as aqueous
halogenated waste[4].

Disposal Decision Workflow
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Decision workflow for the segregation and disposal of 2-Chloroquinoline-7-carbaldehyde
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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